Cas no 49559-65-1 (5-chloro-1,3-benzoxazole-2-carboxylic acid)

• Product Name: 5-chloro-1,3-benzoxazole-2-carboxylic acid
• CAS No: 49559-65-1
• MF: C₈H₄ClNO₃
• MW: 197.575261116028
• MDL: MFCD09701308
• CID: 823329
• PubChem ID: 10352687
• Update Time: 2025-04-19

5-chloro-1,3-benzoxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-benzooxazole-2-carboxylic acid
• 5-chloro-1,3-benzoxazole-2-carboxylic acid
• 5-Chloro-2-benzoxazolecarboxylic acid
• 5-Chlorobenzo[d]oxazole-2-carboxylic acid
• 5-Chlor-benzoxazol-2-carbonsaeure
• QC-8134
• DB-071012
• DTXSID10438532
• EN300-244577
• MFCD09701308
• AB51022
• AS-30613
• ZBA55965
• 49559-65-1
• 5-Chlorobenzo[d]oxazole-2-carboxylicacid
• CS-0199779
• AKOS006332236
• 5-chlorobenzoxazole-2-carboxylic acid
• SCHEMBL3640007
• 2-BENZOXAZOLECARBOXYLIC ACID, 5-CHLORO-

• MDL： MFCD09701308
• Inchi： 1S/C8H4ClNO3/c9-4-1-2-6-5(3-4)10-7(13-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： DYJGNDXUMNGLIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(=O)O)O2

Computed Properties

• Exact Mass: 196.98800
• Monoisotopic Mass: 196.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: Solid
• PSA: 63.33000
• LogP: 2.17940

5-chloro-1,3-benzoxazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：-20 °C